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Compound of Interest

Methyl 2-
Compound Name:
(trifluoromethoxy)benzoate

Cat. No.: B121510

An In-depth Technical Guide to Methyl 2-
(trifluoromethoxy)benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical, chemical, and
safety properties of Methyl 2-(trifluoromethoxy)benzoate. While this compound is a valuable
building block in organic synthesis, detailed experimental protocols and spectroscopic data are
not widely available in the public domain. This guide compiles the existing information and
presents general methodologies relevant to its synthesis and characterization.

Core Properties and Safety Information

Methyl 2-(trifluoromethoxy)benzoate is a fluorinated aromatic ester. The trifluoromethoxy
group significantly influences its electronic properties and reactivity, making it a point of interest
for creating novel pharmaceutical and agrochemical compounds.

The fundamental physical and chemical characteristics of Methyl 2-
(trifluoromethoxy)benzoate are summarized below.
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Property Value Reference
CAS Number 148437-99-4 [1]12]
Molecular Formula CoH7F30s3 [2]
Molecular Weight 220.15 g/mol [2]
Appearance Clear liquid [2]

Boiling Point 57 °C [2]

Density 1.312 + 0.06 g/cm? (Predicted) [2]

Appropriate safety precautions are essential when handling Methyl 2-

(trifluoromethoxy)benzoate. The compound is classified as an irritant.
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Hazard Information Details Reference
GHS Pictogram Irritant [1112]
Signal Word Warning [2]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
[1][2]

eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P271: Use only outdoors or
in a well-ventilated area.P280:
Wear protective
gloves/protective clothing/eye
protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
soap and water.P304+P340: IF
INHALED: Remove person to e
fresh air and keep comfortable
for
breathing.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P405: Store
locked up.P501: Dispose of
contents/container to an

approved waste disposal plant.

Storage

Keep containers tightly closed
in a dry, cool and well- [1]

ventilated place.
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and analysis of Methyl 2-
(trifluoromethoxy)benzoate are not readily available. However, the following sections
describe general methodologies that are applicable for the preparation and characterization of
this and similar compounds.

This protocol outlines a standard Fischer esterification reaction, a common method for
synthesizing esters from a carboxylic acid and an alcohol.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 2-(trifluoromethoxy)benzoic acid (1 equivalent) with an excess of methanol
(e.g., 10-20 equivalents), which also serves as the solvent.

o Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated
sulfuric acid (e.g., 0.1 equivalents), to the mixture.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-24 hours),
monitoring the reaction progress by thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the
excess acid with a saturated solution of sodium bicarbonate.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or
dichloromethane.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel to yield pure Methyl 2-(trifluoromethoxy)benzoate.

The following are standard procedures for obtaining spectroscopic data to confirm the identity
and purity of the synthesized compound.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a
deuterated solvent (e.g., CDCIs) in an NMR tube.
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o Data Acquisition: Acquire *H NMR, 3C NMR, and °F NMR spectra using a high-field NMR
spectrometer (e.g., 400 MHz or higher).

« Infrared (IR) Spectroscopy:

o Sample Preparation: As the compound is a liquid, a small drop can be placed between two
salt plates (NaCl or KBr) to form a thin film. Alternatively, an Attenuated Total Reflectance
(ATR) accessory can be used.

o Data Acquisition: Record the IR spectrum using a Fourier-transform infrared (FTIR)
spectrometer.

e Mass Spectrometry (MS):

o Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer,
often coupled with a gas chromatography (GC-MS) or liquid chromatography (LC-MS)
system for separation.

o lonization: Use a suitable ionization technique, such as electron ionization (El) for GC-MS
or electrospray ionization (ESI) for LC-MS.

o Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak ([M]*) and
characteristic fragmentation patterns.

Visualizations

The following diagrams illustrate a generalized workflow for the synthesis and characterization
of Methyl 2-(trifluoromethoxy)benzoate.
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General Workflow for Synthesis and Characterization
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Caption: A generalized workflow for the synthesis and characterization of Methyl 2-
(trifluoromethoxy)benzoate.
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Caption: Logical flow for the structural confirmation of Methyl 2-(trifluoromethoxy)benzoate
using spectroscopic methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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